Cas no 77853-39-5 ( )

• Product Name: &nbsp
• CAS No: 77853-39-5
• MF: C₁₃H₁₂S₂
• MW: 232.364380836487
• CID: 983856
• PubChem ID: 291202
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 2-(naphthalen-2-yl)-1,3-dithiolane
• DTXSID10999057
• NSC156155
• 77853-39-5
• NSC-156155
•  

• Inchi： 1S/C13H12S2/c1-2-4-11-9-12(6-5-10(11)3-1)13-14-7-8-15-13/h1-6,9,13H,7-8H2
• InChI Key： JLPXZRUZXJIYSS-UHFFFAOYSA-N
• SMILES： S1CCSC1C1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 232.03804273g/mol
• Monoisotopic Mass: 232.03804273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 50.6Ų